N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C24H24ClNO
• Molecular Weight: 377.9 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-(4-pentylphenyl)benzamide
• InChI: InChI=1S/C24H24ClNO/c1-2-3-4-7-18-10-12-19(13-11-18)20-14-16-21(17-15-20)24(27)26-23-9-6-5-8-22(23)25/h5-6,8-17H,2-4,7H2,1H3,(H,26,27)
• InChI Key: BWUNWBWAKOAFJH-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide, also known as CP 55,940, is a synthetic cannabinoid compound that is often used in scientific research. It was first synthesized in the 1980s and has since been used in numerous studies investigating the endocannabinoid system and the effects of cannabinoids on the body.

Mechanism of Action

N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 acts as a potent agonist of both CB1 and CB2 receptors in the body. When it binds to these receptors, it can activate various signaling pathways that are involved in a range of physiological processes. It has been shown to have a high affinity for CB1 receptors in the brain, which are involved in the regulation of pain perception, mood, and appetite.
Biochemical and Physiological Effects:
The effects of N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 on the body are complex and varied. It has been shown to have both analgesic and anti-inflammatory effects, making it a potentially useful tool for the treatment of chronic pain and inflammation. It has also been shown to have anxiolytic and antipsychotic effects, which could make it useful for the treatment of anxiety and certain psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 in scientific research is its potency and selectivity for CB1 and CB2 receptors. This makes it a useful tool for investigating the endocannabinoid system and the effects of cannabinoids on the body. However, its potency and selectivity can also make it difficult to interpret results, as it may not accurately reflect the effects of other cannabinoids or endocannabinoids in the body.

Future Directions

There are many potential future directions for research involving N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940. One area of interest is the development of new drugs that target the endocannabinoid system, using N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 as a starting point for drug discovery. Additionally, research is needed to better understand the mechanisms of action of N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 and other cannabinoids, as well as their potential therapeutic applications in a range of conditions. Finally, more research is needed to understand the long-term effects of N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 and other cannabinoids on the body, as well as their potential for abuse and addiction.

Synthesis Methods

N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 is typically synthesized through a multi-step process that involves the reaction of various chemicals, including 2-chlorobenzonitrile, 4-pentylbiphenyl, and lithium diisopropylamide. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(2-chlorophenyl)-4'-pentyl[1,1'-biphenyl]-4-carboxamide 55,940 is commonly used in scientific research as a tool to investigate the endocannabinoid system and the effects of cannabinoids on the body. It has been shown to bind to both CB1 and CB2 receptors in the body, which are involved in a variety of physiological processes, including pain perception, appetite, and immune function.